Cas no 1805227-57-9 (5-Chloro-2-fluoro-3-methylthiophenol)

• Product Name: 5-Chloro-2-fluoro-3-methylthiophenol
• CAS No: 1805227-57-9
• MF: C₇H₆ClFS
• MW: 176.638943195343
• CID: 4961131
• Update Time: 2025-06-09

5-Chloro-2-fluoro-3-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-3-methylthiophenol

• Inchi： 1S/C7H6ClFS/c1-4-2-5(8)3-6(10)7(4)9/h2-3,10H,1H3
• InChI Key： WFVACVVEXRZZFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C)C=1)F)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.2
• Topological Polar Surface Area: 1

Additional information on 5-Chloro-2-fluoro-3-methylthiophenol

Introduction to 5-Chloro-2-fluoro-3-methylthiophenol (CAS No. 1805227-57-9)

5-Chloro-2-fluoro-3-methylthiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1805227-57-9, is a fluorinated thiophene derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic aromatic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and material science applications. The structural features of this molecule, including the presence of both chloro and fluoro substituents, contribute to its unique electronic and steric properties, which are leveraged in designing novel chemical entities.

The 5-Chloro-2-fluoro-3-methylthiophenol molecule is characterized by a thiophene core, which is a five-membered aromatic ring containing sulfur. Thiophenes and their derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The introduction of halogen atoms, particularly chlorine and fluorine, into the thiophene ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug development. The methylthiol group at the 3-position further modulates the electronic properties of the ring, influencing its reactivity and interaction with biological systems.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from fluorinated heterocycles. The fluorine atom, in particular, is renowned for its ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. 5-Chloro-2-fluoro-3-methylthiophenol exemplifies this trend, as it combines the advantages of both chlorine and fluorine substituents. The chloro group can participate in hydrogen bonding interactions, while the fluoro group enhances electron-withdrawing effects, which can be beneficial in modulating receptor binding.

One of the most compelling aspects of 5-Chloro-2-fluoro-3-methylthiophenol is its potential application in the synthesis of bioactive molecules. Researchers have utilized this compound as a building block for creating more complex structures with targeted biological activities. For instance, derivatives of this molecule have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The versatility of 5-Chloro-2-fluoro-3-methylthiophenol lies in its ability to undergo various chemical transformations, such as nucleophilic substitution reactions, which allow for the introduction of additional functional groups and the elaboration of molecular complexity.

The synthesis of 5-Chloro-2-fluoro-3-methylthiophenol typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized thiophene precursors, followed by purification steps such as column chromatography or recrystallization. The presence of both chloro and fluoro substituents necessitates careful control over reaction conditions to prevent unwanted side products. Advanced techniques such as computational chemistry have been employed to predict reaction outcomes and optimize synthetic pathways.

Recent advancements in drug discovery have highlighted the importance of fluorinated heterocycles in developing next-generation therapeutics. 5-Chloro-2-fluoro-3-methylthiophenol has been studied in conjunction with various pharmacophores to develop novel small molecules with improved efficacy and reduced toxicity. For example, researchers have explored its use in designing kinase inhibitors by incorporating it into larger molecular frameworks that target specific enzymatic pathways involved in cancer progression. The ability of this compound to serve as a versatile intermediate underscores its significance in synthetic organic chemistry.

The biological activity of 5-Chloro-2-fluoro-3-methylthiophenol has been investigated through both computational modeling and experimental assays. Computational studies have provided insights into its binding interactions with potential target proteins, while experimental work has focused on evaluating its efficacy in vitro and in vivo. These studies have revealed that modifications to the substituent positions can significantly alter the biological profile of the molecule. For instance, variations in the electron density distribution caused by different halogen arrangements can impact receptor binding affinity and selectivity.

The agrochemical industry has also shown interest in 5-Chloro-2-fluoro-3-methylthiophenol due to its potential as a precursor for developing novel pesticides and herbicides. Thiophene derivatives are known for their insecticidal properties, and the addition of fluorine atoms can enhance their bioactivity against resistant pest strains. Researchers are exploring its use in formulating environmentally friendly agrochemicals that maintain high efficacy while minimizing ecological impact.

In conclusion,5-Chloro-2-fluoro-3-methylthiophenol (CAS No. 1805227-57-9) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for designing bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new applications for this compound,5-Chloro-2-fluoro-3-methylthiophenol is poised to play a crucial role in the development of innovative therapeutic agents.